Cas no 59793-61-2 (3-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid
• CAS No: 59793-61-2
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• CID: 5666699
• PubChem ID: 165891593
• Update Time: 2025-06-08

3-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(benzyloxy)carbonyl]amino}-2,3-dihydro-1H-indene-1-carboxylic acid
• 59793-61-2
• EN300-27727581
• 3-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid

• Inchi： 1S/C18H17NO4/c20-17(21)15-10-16(14-9-5-4-8-13(14)15)19-18(22)23-11-12-6-2-1-3-7-12/h1-9,15-16H,10-11H2,(H,19,22)(H,20,21)
• InChI Key： SBTYDEUBXDICKC-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2C(C1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 311.11575802g/mol
• Monoisotopic Mass: 311.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid

Introduction to 3-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid (CAS No. 59793-61-2)

3-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 59793-61-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of indene derivatives, featuring a complex structure that includes both amide and carbonyl functional groups. The presence of a benzyloxy moiety in its molecular framework enhances its stability and reactivity, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural motif of 3-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid is characterized by a fused indene ring system connected to an amino group that is further protected by a benzyloxy carbonyl group. This unique arrangement not only contributes to its chemical versatility but also opens up diverse possibilities for further functionalization and derivatization. Such structural features are particularly appealing in the context of drug discovery, where modularity and adaptability are key factors in designing molecules with tailored pharmacological properties.

In recent years, there has been growing interest in indene derivatives due to their potential applications in medicinal chemistry. The indene scaffold, with its aromaticity and planar structure, serves as an excellent platform for developing compounds with enhanced binding affinity and selectivity towards biological targets. The incorporation of nitrogen-containing heterocycles, such as the amino group in 3-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid, further expands its pharmacological repertoire by enabling interactions with various biomolecules.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex pharmacophores. The benzyloxy carbonyl group provides a stable handle for selective deprotection or coupling reactions, allowing chemists to introduce additional functional groups or linkages as needed. This flexibility is particularly valuable in the context of fragment-based drug design, where small molecular fragments are combined to create high-affinity leads.

Recent studies have highlighted the role of indene derivatives in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. For instance, modifications of the indene core have been shown to influence enzyme activity and receptor binding, suggesting that 3-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid could serve as a precursor for novel therapeutic agents. The benzyloxy protection also ensures that the amino group remains inert under harsh reaction conditions, facilitating multi-step syntheses without unwanted side reactions.

The synthesis of 3-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid typically involves multi-component reactions that exploit the reactivity of benzyl chloroformate with appropriate indene derivatives. The reaction proceeds through nucleophilic substitution at the carboxyl position, followed by cyclization to form the dihydroindene ring system. This approach underscores the compound's significance as a synthetic intermediate and underscores its potential for further development.

In the realm of computational chemistry, virtual screening methods have been employed to identify novel derivatives of 3-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid with enhanced pharmacological properties. These studies leverage advanced algorithms to predict binding affinities and optimize molecular structures for improved bioavailability. Such computational strategies are increasingly integral to modern drug discovery pipelines, streamlining the process from initial hit identification to lead optimization.

The chemical properties of this compound also make it suitable for exploring new synthetic methodologies. For example, transition-metal-catalyzed cross-coupling reactions can be employed to introduce additional substituents onto the indene ring or to modify the benzyloxy group. These techniques expand the synthetic toolbox available to medicinal chemists and enable the rapid exploration of diverse chemical space.

From a medicinal chemistry perspective, 3-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid represents an intriguing scaffold for developing small-molecule inhibitors or activators. Its ability to interact with multiple biological targets suggests that it could be repurposed for treating conditions where modulation of enzyme activity or receptor signaling is required. Furthermore, its stability under various reaction conditions makes it an attractive candidate for library synthesis efforts aimed at identifying novel therapeutic candidates.

The future prospects for this compound are further illuminated by emerging trends in drug discovery, such as structure-based drug design and artificial intelligence-assisted molecular optimization. These technologies hold promise for accelerating the development of next-generation therapeutics by predicting molecular interactions with unprecedented accuracy. As such, 3-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid (CAS No. 59793-61-2) may play a pivotal role in bridging fundamental chemical research with practical pharmaceutical applications.